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Compound of Interest

Compound Name: (H-Cys-Phe-OH)2

CAS No.: 62130-80-7

Cat. No.: B1446031 Get Quote

Executive Summary: The Redox-Responsive
Alternative
In the realm of peptide nanotechnology, Diphenylalanine (FF) is the "gold standard" for self-

assembly, known for forming rigid, hexagonal nanotubes. However, its lack of chemical

responsiveness limits its utility in dynamic biological environments. Cystinyl-bis-phenylalanine,

denoted here as (Cys-Phe)₂, emerges as a superior alternative for applications requiring

triggered release.[1]

By introducing a disulfide bridge between two Cys-Phe strands, (Cys-Phe)₂ gains a "redox

switch."[1] This guide compares the crystallographic signatures of (Cys-Phe)₂ against the FF

benchmark, proving that the disulfide constraint fundamentally alters the supramolecular

packing from hexagonal water channels (FF) to lamellar

-sheet architectures or hollow spheres, depending on the assembly pathway.

Crystallographic Characterization & Mechanism
The Structural Divergence
The core difference lies in the intermolecular forces driving assembly.

Diphenylalanine (FF): Assembles via a combination of
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-

stacking and a hydrophilic water channel core.[1] It typically crystallizes in a hexagonal
space group (

).[1]

Cystinyl-bis-phenylalanine ((Cys-Phe)₂): The covalent disulfide bond (

) acts as a geometric constraint.[1] It prevents the free rotation necessary to form the classic
FF nanotube. Instead, (Cys-Phe)₂ typically adopts a cross-

amyloid-like packing or a vesicular shell structure, driven by the antiparallel alignment of the
peptide backbones to accommodate the bulky disulfide bridge.

XRD Pattern Analysis
The X-ray diffraction pattern is the fingerprint of this structural shift. Below is a comparative

analysis of the characteristic reflections.

Table 1: Comparative XRD Signatures
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Feature
Diphenylalanine
(FF) Nanotubes

(Cys-Phe)₂
Assemblies

Structural
Implication

Primary Low-Angle

Peak

(

)

(

)

FF: Hexagonal unit

cell width.((Cys-

Phe)₂): Inter-sheet

spacing (lamellar

stacking).[1]

Secondary High-Angle

Peak

(

)

(

)

Both:

-

stacking distance, but

(Cys-Phe)₂ shows

broader peaks due to

lower long-range

order.[1]

Crystal System
Hexagonal (

)

Pseudo-Orthorhombic

or Amorphous

The disulfide bond

disrupts the 6-fold

symmetry required for

nanotubes.

Morphology
Rigid, straight

nanotubes

Twisted fibrils or

Hollow Spheres

(Cys-Phe)₂ forms

"worm-like" micelles

or vesicles due to

curvature induced by

the S-S bond.[1]

Technical Insight: The absence of the sharp

peak in (Cys-Phe)₂ samples is the primary indicator that the hexagonal water-

channel structure has been successfully disrupted by the disulfide bridge.
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Experimental Protocol: Self-Assembly & XRD
Validation
To ensure reproducible diffraction patterns, strict control over the oxidation state and solvent

polarity is required.

Workflow: Solvent-Switch Crystallization
Monomer Dissolution:

Dissolve (Cys-Phe) monomer in 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) to a

concentration of 100 mg/mL. HFIP disrupts pre-existing aggregates.

Oxidative Dimerization (Critical Step):

Dilute the HFIP stock into an aqueous buffer (pH 8.0) containing 10% DMSO.[1]

Mechanism: DMSO acts as an oxidizing agent, facilitating the formation of the

intramolecular disulfide bond to yield (Cys-Phe)₂.

Validation: Monitor via HPLC to confirm the shift in retention time corresponding to the

dimer.

Crystallization/Aging:

Allow the solution to age for 24-48 hours at 25°C. The solution will turn opalescent,

indicating the formation of supramolecular assemblies (fibrils or spheres).

Sample Preparation for XRD:

Centrifuge the suspension at 10,000 rpm for 15 minutes.

Wash the pellet with deionized water to remove excess salts.

Lyophilize the pellet to obtain a dry powder. Note: Air-drying can cause lattice collapse;

lyophilization preserves the secondary structure.[1]

Data Collection:
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Instrument: Powder X-ray Diffractometer (e.g., Bruker D8 Advance).

Source: Cu K

radiation (

).[1]

Scan Range:

to

.[1]

Step Size:

per second.[1]

Mechanistic Visualization
The following diagram illustrates the divergent assembly pathways of the monomeric vs.

dimeric peptide, highlighting why the XRD patterns differ.
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Caption: Divergent assembly pathways. The disulfide constraint in (Cys-Phe)₂ prevents

hexagonal packing, shifting the XRD signature from 5.6° (nanotubes) to ~9° (lamellar).
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For drug delivery applications, the crystallographic stability translates directly to release

profiles.

Metric
Diphenylalanine
(FF)

(Cys-Phe)₂ Advantage

Solvent Stability

Dissolves in organic

solvents; stable in

water.[1]

Stable in water;

degrades in reducing

environments (e.g.,

GSH).

(Cys-Phe)₂: Enables

targeted release in

tumor

microenvironments

(high GSH).[1]

Mechanical Stiffness
High (Rigid

Nanotubes).[1]

Tunable (Soft

Hydrogels to Rigid

Fibrils).[1]

(Cys-Phe)₂: Better

suited for injectable

hydrogels.[1]

Drug Loading

Low (Surface

adsorption or channel

inclusion).[1]

High (Encapsulation

within hollow

spheres).[1]

(Cys-Phe)₂: Superior

for hydrophobic drug

encapsulation.[1]

Expert Insight: The "Breathing" Crystal
While FF crystals are static, (Cys-Phe)₂ assemblies are often described as "breathing."[1] The

XRD peaks of (Cys-Phe)₂ can shift slightly upon hydration/dehydration cycles, indicating a

flexible lamellar spacing. This is unlike the rigid

lattice of FF, which remains fixed until fracture. This flexibility is a key feature for responsive
hydrogels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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